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Compound of Interest

Compound Name: Ica 105665

Cat. No.: B15587546

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for handling lca 105665 (also
known as PF-04895162), a potent neuronal Kv7.2/7.3 and Kv7.3/7.5 potassium channel
opener. Given that a comprehensive Safety Data Sheet (SDS) is not readily available, these
recommendations are based on general best practices for handling research-grade chemical
compounds with unknown long-term toxicological properties.

Hazard Assessment and Toxicology Summary

Ica 105665 is an orally active compound with known effects on the nervous system. The
primary hazards are associated with its pharmacological activity and potential for adverse
neurological effects.
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Metric Value Species Notes

IC50 (BSEP transport ) Inhibition of liver bile
R 311 pM In vitro )
inhibition) salt export protein.[1]

IC50 (Cytotoxicity,

~192 uyM In vitro (72 hrs) [1]
THLE cells)
IC50 (Cytotoxicity, ]
~130 pM In vitro (72 hrs) [1]
HepG2 cells)
AC50 (Cell loss, )
>125 uM In vitro (48 hrs) [1]
human hepatocytes)
Dizziness, Most common
Observed Adverse ]
somnolence, ataxia, Human treatment-emergent
Events
tremor adverse events.
) ) ) Observed in one
Serious Adverse Brief generalized )
) Human patient at a 600 mg
Event seizure
dose.[2]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Ica 105665 to ensure appropriate
safety measures are in place. The following PPE is recommended as a minimum standard:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in addition to goggles when there is a risk of splashing, such as when preparing
solutions or handling larger quantities.[1][3]

o Skin and Body Protection: A standard laboratory coat should be worn at all times.[1][4][2] For
procedures with a higher risk of contamination, a chemically resistant gown is
recommended.

e Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[1][3] If prolonged contact is anticipated or when handling concentrated solutions,
consider double-gloving or using gloves with higher chemical resistance. Always inspect
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gloves for tears or punctures before use and change them immediately if they become
contaminated.

» Respiratory Protection: While not generally required for handling small quantities in a well-
ventilated area, a respirator may be necessary if there is a risk of generating aerosols or
dusts. The appropriate type of respirator will depend on the specific procedure and the
outcome of the risk assessment.[4]

Operational Plan for Handling
Engineering Controls:
e Handle Ica 105665 in a well-ventilated laboratory.

o For procedures that may generate dust or aerosols, such as weighing the solid compound or
preparing concentrated stock solutions, use a chemical fume hood.

Work Practices:
e Avoid direct contact with the skin, eyes, and clothing.
¢ Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

e Minimize the creation of dust and aerosols.

Storage:

o Store Ica 105665 in a tightly sealed, clearly labeled container.

o For long-term storage, refrigeration or freezing is recommended.

» Stock solutions should be stored in tightly sealed vials at -20°C and are generally usable for
up to one month.

Disposal Plan
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All waste materials contaminated with lca 105665 should be treated as hazardous chemical
waste.

e Solid Waste: Contaminated PPE (gloves, gowns), disposable labware, and any spilled solid
material should be collected in a designated, labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, clearly labeled hazardous waste container. Do not pour chemical waste down the
drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling
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Caption: Workflow for PPE selection and safe handling of Ica 105665.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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